Cas no 22144-81-6 (Cytochalasin C; O-De-Ac)

• Product Name: Cytochalasin C; O-De-Ac
• CAS No: 22144-81-6
• MF: C₂₈H₃₅NO₅
• MW: 465.581208467484
• CID: 6647111
• PubChem ID: 21668730
• Update Time: 2024-03-02

Cytochalasin C; O-De-Ac Chemical and Physical Properties

Names and Identifiers

• CHEMBL519782
• Cytochalasin C; O-De-Ac

• Inchi： 1S/C28H35NO5/c1-16-9-8-12-20-24(31)18(3)17(2)23-21(15-19-10-6-5-7-11-19)29-26(33)28(20,23)22(30)13-14-27(4,34)25(16)32/h5-8,10-14,16,20-24,30-31,34H,9,15H2,1-4H3,(H,29,33)/b12-8+,14-13+/t16-,20-,21-,22+,23-,24+,27+,28+/m0/s1
• InChI Key： AOIKFORBJLUJGZ-NIOUNHJPSA-N
• SMILES： O[C@@H]1C=C[C@](C)(C([C@@H](C)CC=C[C@H]2[C@@H](C(C)=C(C)[C@H]3[C@H](CC4C=CC=CC=4)NC([C@]321)=O)O)=O)O |t:2,10|

Computed Properties

• Exact Mass: 465.25152322g/mol
• Monoisotopic Mass: 465.25152322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans Cytochalasans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans